- 反应条件 :
- 1.1S:THF, 0°C; rt1.2R:NH4Cl, S:H2O
- Divergent Synthesis of Indolenine and Indoline Ring Systems by Palladium-Catalyzed Asymmetric Dearomatization of Indoles, Angewandte Chemie, 2022, 61(13), e202116024
Cas no 1086599-58-7 (1-(2-Bromo-4-fluorophenyl)-1-propanol)
1086599-58-7 structure
Product Name:1-(2-Bromo-4-fluorophenyl)-1-propanol
CAS No:1086599-58-7
MF:C9H10BrFO
MW:233.077505588531
CID:5521608
Update Time:2023-08-22
1-(2-Bromo-4-fluorophenyl)-1-propanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-α-ethyl-4-fluorobenzenemethanol;1-(2-Bromo-4-fluorophenyl)propan-1-ol
- 2-Bromo-α-ethyl-4-fluorobenzenemethanol
- 1-(2-Bromo-4-fluorophenyl)propan-1-ol
- 1-(2-Bromo-4-fluorophenyl)-1-propanol
-
- Inchi： 1S/C9H10BrFO/c1-2-9(12)7-4-3-6(11)5-8(7)10/h3-5,9,12H,2H2,1H3
- InChI Key： VHPMLJCNKYCAMW-UHFFFAOYSA-N
- SMILES： C1(C(O)CC)=C(Br)C=C(F)C=C1
1-(2-Bromo-4-fluorophenyl)-1-propanol Production Method
Production Method 1
Reaction Conditions
1.1S:THF, 0°C; rt
1.2R:NH4Cl, S:H2O
1.2R:NH4Cl, S:H2O
Reference
Production Method 2
Reaction Conditions
1.1S:THF, 0°C; rt
1.2R:NH4Cl, S:H2O
1.2R:NH4Cl, S:H2O
Reference
- Divergent Synthesis of Indolenine and Indoline Ring Systems by Palladium-Catalyzed Asymmetric Dearomatization of Indoles, Angewandte Chemie, 2022, 61(13), e202116024
Production Method 3
Reaction Conditions
1.1S:THF, 0°C; rt
1.2R:NH4Cl, S:H2O, rt
1.2R:NH4Cl, S:H2O, rt
Reference
- Divergent synthesis of indolenine and indoline ring systems by palladium-catalyzed asymmetric dearomatization of indoles, ChemRxiv, 2021, From ChemRxiv, 1-6
1-(2-Bromo-4-fluorophenyl)-1-propanol Raw materials
1-(2-Bromo-4-fluorophenyl)-1-propanol Preparation Products
1-(2-Bromo-4-fluorophenyl)-1-propanol Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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